(2R)-pent-4-yne-1,2-diol
Overview
Description
(2R)-pent-4-yne-1,2-diol, also known as 2-hydroxy-2-pent-4-yne, is an organic compound belonging to the family of polyynes. It is a colorless liquid with a molecular formula of C5H8O2. It is an important intermediate in organic synthesis, and has been studied extensively for its potential applications in scientific research.
Scientific Research Applications
(2R)-pent-4-yne-1,2-diol has been studied extensively for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a substrate in enzymatic reactions, and as a model compound for studying the properties of polyynes. It has also been used as a starting material for the synthesis of other compounds, such as 2-pent-4-yne-1,2,4-triol, 2-pent-4-yne-1,2-diamine, and 2-pent-4-yne-1,2-dicarboxylic acid.
Mechanism of Action
The mechanism of action of (2R)-pent-4-yne-1,2-diol is not well understood. However, it is believed that the compound acts as an acid, donating a proton to the substrate molecule, which then undergoes a series of reactions to form the desired product. It is also believed that the compound can act as a base, accepting a proton from the substrate molecule and then undergoing a series of reactions to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-pent-4-yne-1,2-diol are not well understood. However, it is believed that the compound may have some anti-inflammatory effects, as well as some antioxidant and neuroprotective effects. It has also been suggested that the compound may have some antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using (2R)-pent-4-yne-1,2-diol in lab experiments is its low cost and availability. It is also relatively easy to synthesize, and can be stored for long periods of time without degradation. However, the compound is highly flammable and must be handled with care. It is also sensitive to light and air, and should be stored in a dark, airtight container.
Future Directions
There are several potential future directions for (2R)-pent-4-yne-1,2-diol. One potential application is the synthesis of polymers and other materials with improved properties. It could also be used to synthesize drugs and other pharmaceuticals, as well as to develop novel catalysts for organic reactions. Additionally, it could be used to study the properties of polyynes, as well as to develop new methods for the synthesis of organic compounds. Finally, it could be used to study its biochemical and physiological effects, as well as its potential applications in medicine.
Synthesis Methods
There are several methods for the synthesis of (2R)-pent-4-yne-1,2-diol. One of the most common methods is the reaction of 2-pent-4-yne with formic acid in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. This reaction produces (2R)-pent-4-yne-1,2-diol as the main product, with some side products such as 2-methyl-pent-4-yne and 2-pent-4-yne-1-ol. Other methods for the synthesis of (2R)-pent-4-yne-1,2-diol include the reaction of 2-pent-4-yne with an alcohol in the presence of an acid catalyst, and the reaction of 2-pent-4-yne with an aldehyde in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-pent-4-yne-1,2-diol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-pentyn-1-ol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Methanol", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Step 1: Conversion of 4-pentyn-1-ol to 4-pentyn-1-ol acetate using acetic anhydride and pyridine as a catalyst.", "Step 2: Reduction of 4-pentyn-1-ol acetate to (2R)-pent-4-yne-1-ol using sodium borohydride as a reducing agent.", "Step 3: Conversion of (2R)-pent-4-yne-1-ol to (2R)-pent-4-yne-1,2-diol using hydrochloric acid and sodium hydroxide as catalysts.", "Step 4: Purification of the product using sodium sulfate and methanol." ] } | |
CAS RN |
1083005-62-2 |
Product Name |
(2R)-pent-4-yne-1,2-diol |
Molecular Formula |
C5H8O2 |
Molecular Weight |
100.1 |
Purity |
95 |
Origin of Product |
United States |
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